Cas no 2138197-47-2 (Propanamide, 3-chloro-N-ethyl-N-3-pyrrolidinyl-)

• Product Name: Propanamide, 3-chloro-N-ethyl-N-3-pyrrolidinyl-
• CAS No: 2138197-47-2
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 5258811
• Update Time: 2025-10-29

Propanamide, 3-chloro-N-ethyl-N-3-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-chloro-N-ethyl-N-3-pyrrolidinyl-

• Inchi： 1S/C9H17ClN2O/c1-2-12(9(13)3-5-10)8-4-6-11-7-8/h8,11H,2-7H2,1H3
• InChI Key： LZSVFHSGZDFTQW-UHFFFAOYSA-N
• SMILES： C(N(CC)C1CCNC1)(=O)CCCl

Additional information on Propanamide, 3-chloro-N-ethyl-N-3-pyrrolidinyl-

Propanamide, 3-chloro-N-ethyl-N-3-pyrrolidinyl- (CAS No. 2138197-47-2): A Comprehensive Overview

Propanamide, 3-chloro-N-ethyl-N-3-pyrrolidinyl- (CAS No. 2138197-47-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and biochemical studies. In this article, we delve into the properties, applications, and market trends surrounding this intriguing molecule, while also addressing some of the most frequently searched questions by researchers and industry professionals.

The molecular formula of 3-chloro-N-ethyl-N-3-pyrrolidinyl propanamide reflects its complex yet functional design, combining a pyrrolidine ring with an ethyl and chloro-substituted propanamide group. This structural configuration contributes to its reactivity and potential interactions with biological targets. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the synthesis of novel therapeutic agents. The compound's CAS number 2138197-47-2 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

One of the key areas where Propanamide, 3-chloro-N-ethyl-N-3-pyrrolidinyl- has shown promise is in the development of central nervous system (CNS) targeting drugs. Its pyrrolidine moiety is a common feature in many neuroactive compounds, making it a valuable scaffold for designing molecules with potential effects on neurotransmitter systems. Recent studies have explored its derivatives for applications in cognitive enhancement and neurological disorder treatments, aligning with the growing global focus on mental health and brain-related research.

From a synthetic chemistry perspective, the chloro and ethyl substituents on the propanamide backbone offer multiple sites for further chemical modifications. This versatility makes CAS 2138197-47-2 a popular choice for medicinal chemists working on structure-activity relationship (SAR) studies. The compound's stability under various conditions and its solubility profile in common organic solvents further enhance its utility in laboratory settings.

In the pharmaceutical industry, there's increasing interest in 3-chloro-N-ethyl-N-3-pyrrolidinyl propanamide as a potential intermediate for drug candidates targeting G-protein coupled receptors (GPCRs). GPCRs represent one of the most important classes of drug targets, accounting for approximately 34% of all FDA-approved drugs. This connection to high-value therapeutic areas has driven significant research investment into compounds like Propanamide, 3-chloro-N-ethyl-N-3-pyrrolidinyl-, particularly in the context of personalized medicine and targeted therapies.

The market for specialized chemical intermediates like CAS 2138197-47-2 has seen steady growth, with projections indicating continued expansion in the coming years. This trend is fueled by the pharmaceutical industry's ongoing need for novel chemical entities and the increasing complexity of drug development programs. Suppliers and manufacturers of 3-chloro-N-ethyl-N-3-pyrrolidinyl propanamide are responding to this demand by improving production processes and ensuring consistent quality standards.

Quality control and analytical characterization are crucial aspects when working with Propanamide, 3-chloro-N-ethyl-N-3-pyrrolidinyl-. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify the compound's purity and structural integrity. These analytical methods are particularly important given the compound's potential use in pharmaceutical research, where even minor impurities can significantly impact biological activity.

Environmental and safety considerations surrounding CAS 2138197-47-2 are also important topics frequently searched by laboratory professionals. While the compound doesn't fall under strict regulatory control, proper handling procedures should always be followed, including the use of appropriate personal protective equipment and adequate ventilation. Researchers often inquire about storage conditions, with recommendations typically suggesting cool, dry environments in tightly sealed containers.

The future outlook for 3-chloro-N-ethyl-N-3-pyrrolidinyl propanamide appears promising, particularly as drug discovery efforts continue to explore novel chemical spaces. Its combination of a privileged pyrrolidine structure with modifiable functional groups positions it as a valuable tool for medicinal chemistry. Ongoing research may uncover new applications beyond its current uses, potentially in areas such as agrochemicals or materials science.

For researchers considering working with Propanamide, 3-chloro-N-ethyl-N-3-pyrrolidinyl-, it's worth noting that several commercial suppliers now offer the compound in various quantities and purity grades. The availability of custom synthesis services has also increased, allowing for tailored modifications to suit specific research needs. As with any specialized chemical, establishing a reliable supply chain and maintaining proper documentation are essential best practices.

In conclusion, CAS 2138197-47-2 represents an interesting and potentially valuable chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features and synthetic versatility continue to attract scientific interest, particularly in the context of modern drug discovery paradigms. As research progresses, we may see this compound play an increasingly important role in the development of new therapeutic agents addressing unmet medical needs.